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Compound of Interest

Compound Name: pseudo-UTP

Cat. No.: B15598665

Date of Issue: December 15, 2025

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling pseudo-UTP (Pseudouridine-5'-Triphosphate). The
following procedures are designed to ensure a safe laboratory environment and proper
management of this compound from receipt to disposal.

Compound Information and Hazard Assessment

Pseudouridine-5'-Triphosphate (pseudo-UTP) is a modified ribonucleotide used in the in vitro
transcription of RNA to enhance stability and reduce immunogenicity.[1][2][3] According to
available Safety Data Sheets (SDS), pseudo-UTP solutions are not classified as hazardous at
their typical concentrations.[4][5] However, adherence to standard laboratory safety protocols is
mandatory to minimize any potential risks.

Physical and Chemical Properties Summary:
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Property Value

Physical State Clear, colorless aqueous solution[5]
Chemical Formula CoH15N2015Ps (free acid)[3][6]
Molecular Weight 484.14 g/mol (free acid)[3]

pH ~7.0[4]

Storage Temperature -20°C or below][3][6]

Stability Stable under normal conditions[7][5]

Personal Protective Equipment (PPE)

While pseudo-UTP is not considered hazardous, the use of standard personal protective
equipment is required to protect against incidental contact and potential contamination of
experiments.

Minimum PPE Requirements:
o Body Protection: A standard laboratory coat must be worn to protect against splashes.

o Hand Protection: Disposable nitrile gloves are required. If direct contact occurs, gloves
should be removed immediately, and hands should be washed. For prolonged handling,
consider double-gloving.

» Eye Protection: Safety glasses with side shields are mandatory. When there is a higher risk
of splashing, chemical splash goggles should be worn.[8]

The following flowchart outlines the logic for selecting appropriate PPE when working with
pseudo-UTP.
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PPE Selection for Pseudo-UTP Handling

Start: Prepare to
ahandle Pseudo-UTP

Assess Task:
Standard benchtop use?

High Splash Risk?
(e.g., large volumes, vortexing)

Standard PPE: Enhanced PPE:
- Lab Coat - Lab Coat

- Safety Glasses - Chemical Goggles
- Nitrile Gloves - Double Nitrile Gloves

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection logic for handling pseudo-UTP.

Operational Plan: Step-by-Step Handling
Procedures
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This workflow ensures the safe handling of pseudo-UTP throughout the experimental process.

Pseudo-UTP Handling and Disposal Workflow

1. Preparation
- Don appropriate PPE
- Prepare a decontaminated
work surface (e.g., 70% ethanol)

2. Retrieval
- Retrieve pseudo-UTP from
-20°C storage
- Thaw on ice

3. Aliquoting & Use
- Use sterile, filtered pipette tips
- Perform work carefully to
avoid splashes or aerosols
- Keep tube on ice

Spill Occurs

4. Post-Use Storage
- Return unused portion to
-20°C storage promptly

5. Disposal
- Dispose of used tips, tubes,
and gloves in designated
biohazardous or chemical waste
containers according to
institutional guidelines

6. Final Cleanup
- Decontaminate work surface
- Remove PPE
- Wash hands thoroughly

Click to download full resolution via product page
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Caption: Procedural workflow for handling pseudo-UTP.

Emergency Procedures

In the event of an exposure, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention.[7][4][5]

o Skin Contact: Wash the affected area with soap and water. Remove any contaminated
clothing.[7][5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[7][5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[7][4]

[5]

Disposal Plan

While pseudo-UTP is not classified as hazardous, all waste materials that have come into
contact with it should be handled in accordance with standard laboratory procedures for
chemical and biological waste.

o Consumables: Used pipette tips, microcentrifuge tubes, and gloves should be disposed of in
designated laboratory waste containers (e.g., biohazardous waste or chemical waste, as per
institutional policy).

 Liquid Waste: Unused or waste solutions of pseudo-UTP should be collected in a
designated chemical waste container and disposed of through your institution's
environmental health and safety office. Do not pour down the drain unless permitted by local
regulations.

By adhering to these guidelines, researchers can safely handle pseudo-UTP while maintaining
the integrity of their experimental work. Always consult your institution's specific safety
protocols and the manufacturer's SDS for the most current information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Pseudo-
UTP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598665#personal-protective-equipment-for-
handling-pseudo-utp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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